Cas no 953410-99-6 ((5-FormylbenzoBThiophen-2-Yl)Boronic Acid Pinacol Ester)

• Product Name: (5-FormylbenzoBThiophen-2-Yl)Boronic Acid Pinacol Ester
• CAS No: 953410-99-6
• MF: C₁₅H₁₇BO₃S
• MW: 288.169683218002
• MDL: MFCD07368240
• CID: 802626
• PubChem ID: 16414195
• Update Time: 2025-10-24

(5-FormylbenzoBThiophen-2-Yl)Boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-benzothiophene-5-carbaldehyde
• 5-FORMYLBENZO[B]THIOPHENE-2-BORONIC ACID PINACOL ESTER
• Benzo[b]thiophene-5-carboxaldehyde, 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZO[B]THIOPHENE-5-CARBALDEHYDE
• 2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-BENZO[B]THIOPHENE-5-CARBOXALDEHYDE
• 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzothiophene-5-carboxaldehyde
• 5-Formyl-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzo[b]thiophene
• (5-FormylbenzoBThiophen-2-Yl)Boronic Acid Pinacol Ester
• DTXSID60585949
• 5-Formylbenzothiophene-2-boronic Acid Pinacol Ester
• MFCD07368240
• SY128843
• A916707
• 2-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-BENZO[B]THIOPHENE-5-CARBALDEHYDE
• AB31976
• CS-0199915
• 953410-99-6
• (5-Formylbenzo[b]thiophen-2-yl)boronic acid pinacol ester
• PS-13006
• SCHEMBL4339028
• ZHGWYHIXAPDOAP-UHFFFAOYSA-N
• AKOS015950221

• MDL： MFCD07368240
• Inchi： 1S/C15H17BO3S/c1-14(2)15(3,4)19-16(18-14)13-8-11-7-10(9-17)5-6-12(11)20-13/h5-9H,1-4H3
• InChI Key： ZHGWYHIXAPDOAP-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C=O)=CC=2C=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 288.09900
• Monoisotopic Mass: 288.0991457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Color/Form: Solid
• PSA: 63.77000
• LogP: 3.01300

(5-FormylbenzoBThiophen-2-Yl)Boronic Acid Pinacol Ester Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on (5-FormylbenzoBThiophen-2-Yl)Boronic Acid Pinacol Ester

Recent Advances in the Application of (5-FormylbenzoBThiophen-2-Yl)Boronic Acid Pinacol Ester (CAS: 953410-99-6) in Chemical Biology and Pharmaceutical Research

The compound (5-FormylbenzoBThiophen-2-Yl)Boronic Acid Pinacol Ester (CAS: 953410-99-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This boronic acid pinacol ester derivative serves as a crucial intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex bioactive molecules. Recent studies have highlighted its role in the development of novel kinase inhibitors, proteolysis-targeting chimeras (PROTACs), and other targeted therapeutics. The unique structural features of this compound, including the formyl group and boronic acid moiety, make it a valuable building block for the construction of diverse pharmacophores.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of (5-FormylbenzoBThiophen-2-Yl)Boronic Acid Pinacol Ester in the synthesis of potent BTK (Bruton's tyrosine kinase) inhibitors. The compound's boronic acid functionality allowed for efficient coupling with various heterocyclic systems, leading to the development of molecules with improved selectivity and pharmacokinetic properties. The study reported IC50 values in the low nanomolar range for several derivatives, highlighting the compound's potential in treating B-cell malignancies and autoimmune disorders.

Another significant application was reported in ACS Chemical Biology, where the compound was utilized as a key intermediate in the synthesis of novel PROTAC molecules targeting estrogen receptor alpha (ERα). The formyl group enabled facile conjugation with various E3 ligase ligands, while the boronic acid moiety facilitated the introduction of diverse warheads. This approach resulted in PROTACs with enhanced degradation efficiency and reduced off-target effects compared to traditional small molecule inhibitors.

Recent advancements in synthetic methodology have also improved the accessibility of (5-FormylbenzoBThiophen-2-Yl)Boronic Acid Pinacol Ester. A 2024 publication in Organic Letters described a streamlined synthesis route starting from commercially available 2-bromobenzo[b]thiophene-5-carbaldehyde, achieving an overall yield of 78% with excellent purity (>99%). This development has significantly reduced production costs and made the compound more accessible for high-throughput screening and medicinal chemistry programs.

The compound's unique properties have also found applications in materials science. Research published in Advanced Materials demonstrated its use as a precursor for organic electronic materials, particularly in the development of novel organic semiconductors with tunable optoelectronic properties. The combination of the electron-rich benzo[b]thiophene core and the electron-withdrawing formyl group creates an interesting push-pull system that can be further modified through the boronic acid functionality.

In conclusion, (5-FormylbenzoBThiophen-2-Yl)Boronic Acid Pinacol Ester (CAS: 953410-99-6) continues to demonstrate remarkable versatility in chemical biology and pharmaceutical research. Its applications span from drug discovery to materials science, with recent studies highlighting its importance in the development of targeted therapies and functional materials. As synthetic methodologies continue to improve and new applications are discovered, this compound is likely to remain a valuable tool for researchers in multiple disciplines.